Cas no 126787-65-3 (Indoxyl β-D-Galactopyranoside)

• Product Name: Indoxyl β-D-Galactopyranoside
• CAS No: 126787-65-3
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• MDL: MFCD00083389
• CID: 63847
• PubChem ID: 2733771
• Update Time: 2025-04-18

Indoxyl β-D-Galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 3-Indoxyl-beta-D-galactopyranoside
• Indol-3-yl-β-D-galactopyranoside
• Indol-3-yl-β-D-galactoside
• Indoxyl β-D-galactopyranoside
• INDOXYL-BETA-D-GALACTOPYRANOSIDE
• 3-Indolyl-b-D-galactopyranoside
• A-D-galactopyranoside
• Indoxyl
• 1H-Indol-3-ylb-D-galactopyranoside
• Indol-3-ol b-D-galactopyranoside
• Indoxyl b-D-galactoside
• Indoxyl-Gal
• Y(TM)-BETA-D-GAL
• Y(TM)-BETA-D-GALACTOSIDE
• Indol-3-yl-b-D-galactoside
• 3-INDOLYL-BETA-D-GALACTOSIDE
• INDOL-3-YL-BETA-D-GALACTOSIDE
• INDOXYL B-D-GALACTOPYRANOSIDE
• 3-Indoxyl-β-D-galactopyranoside
• 3-Indolyl-β-D-galactopyranoside
• Indoxyl beta-D-galactopyranoside
• Indoxyl beta -D-galactopyranoside
• 3-INDOLYL B-D-GALACTOPYRANOSIDE
• 3-indolyl beta-d-galactopyranoside
• 1H-Indol-3-yl beta-D-galactopyranoside
• Indol-3-yl--D-galactopyranoside
• (2S,3R,4S,5R,6R)-2-(1H-indol-3-yloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• Indoxyl--D-galactopyranoside
• DTXSID50370003
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(1H-indol-3-yloxy)oxane-3,4,5-triol
• SCHEMBL153372
• 126787-65-3
• A889367
• (2S,3R,4S,5R,6R)-2-((1H-Indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• beta-D-Galactopyranoside, 1H-indol-3-yl
• MFCD00083389
• Indoxyl β-D-Galactopyranoside

• MDL： MFCD00083389
• Inchi： 1S/C14H17NO6/c16-6-10-11(17)12(18)13(19)14(21-10)20-9-5-15-8-4-2-1-3-7(8)9/h1-5,10-19H,6H2/t10-,11+,12+,13-,14-/m1/s1
• InChI Key： XVARCVCWNFACQC-MBJXGIAVSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 295.10600
• Monoisotopic Mass: 295.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.17000
• LogP: -0.65340

Indoxyl β-D-Galactopyranoside Security Information

• Hazardous Material transportation number：UN 3175 4.1 / PGII
• Hazard Category Code： 67
• Safety Instruction： S24/25
• Safety Term：S24/25